Cas no 61752-07-6 (Benzoic acid, 2-[(1,1-dimethylethyl)amino]-)

Benzoic acid, 2-[(1,1-dimethylethyl)amino]- structure
61752-07-6 structure
Product Name:Benzoic acid, 2-[(1,1-dimethylethyl)amino]-
CAS No:61752-07-6
MF:C11H15NO2
MW:193.242303133011
CID:467460
PubChem ID:12335089
Update Time:2025-04-19

Benzoic acid, 2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(1,1-dimethylethyl)amino]-
    • 2-(tert-butylamino)benzoic acid
    • 2-(t-butylamino)benzoic acid
    • QTXDNOCPQYMJCM-UHFFFAOYSA-N
    • AKOS011513766
    • SCHEMBL1906473
    • 61752-07-6
    • DTXSID60491192
    • Inchi: 1S/C11H15NO2/c1-11(2,3)12-9-7-5-4-6-8(9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
    • InChI Key: QTXDNOCPQYMJCM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

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